Cas no 65610-50-6 (Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate)

• Product Name: Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate
• CAS No: 65610-50-6
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 2794215
• PubChem ID: 12380286
• Update Time: 2025-04-21

Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 65610-50-6
• DTXSID70495409
• Methyl 2-chloro-1-methyl-1H-indole-3-carboxylate

• Inchi： 1S/C11H10ClNO2/c1-13-8-6-4-3-5-7(8)9(10(13)12)11(14)15-2/h3-6H,1-2H3
• InChI Key： UYIRXLJICAAFRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 223.0400063Da
• Monoisotopic Mass: 223.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31.2Ų